Cas no 2148551-95-3 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid
• CAS No: 2148551-95-3
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 5950616
• PubChem ID: 77160828
• Update Time: 2025-05-20

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid
• EN300-1298042
• 2148551-95-3
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxypentanoic acid

• Inchi： 1S/C20H21NO5/c1-12(22)10-18(19(23)24)21-20(25)26-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17-18,22H,10-11H2,1H3,(H,21,25)(H,23,24)
• InChI Key： QJPFMQJVQYMJPW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC(C)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 355.14197277g/mol
• Monoisotopic Mass: 355.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid: A Comprehensive Overview

The compound with CAS No. 2148551-95-3, known as 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structure and potential applications in drug discovery, peptide synthesis, and materials science. The molecule combines a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxyl group, and a carboxylic acid moiety, making it a versatile building block for various chemical reactions.

The Fmoc group, which is attached to the amino functionality of the pentanoic acid backbone, serves as a protecting group in peptide synthesis. This group is widely used in solid-phase synthesis due to its stability under basic conditions and ease of removal under acidic conditions. The presence of the hydroxyl group at the 4-position introduces additional functional diversity, allowing for further modifications such as esterification or glycosylation. Recent studies have explored the use of this compound in constructing complex peptide libraries, where its stability and reactivity have proven advantageous.

From a structural standpoint, the molecule exhibits a balance between rigidity and flexibility. The fluorenyl ring contributes to the rigidity of the molecule, while the pentanoic acid backbone provides flexibility. This combination is particularly useful in designing molecules with specific conformational preferences, which is critical in drug design. Researchers have utilized this compound to investigate the relationship between molecular conformation and biological activity, shedding light on its potential as a lead compound for therapeutic agents.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic asymmetric synthesis have enabled the enantioselective preparation of this compound, which is essential for studying its stereochemical properties. The ability to synthesize this compound with high enantiomeric excess has opened new avenues for exploring its biological activity in chiral environments.

Applications of this compound extend beyond traditional organic synthesis. Its use in materials science has been explored for constructing self-assembled monolayers and stimuli-responsive materials. The hydroxyl group and carboxylic acid functionalities can be exploited to create cross-linked networks or surface-modified materials with tailored properties. For instance, recent research has demonstrated its utility in developing biocompatible coatings for medical devices, where its hydrophilic nature enhances cell adhesion and proliferation.

The biological activity of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxypentanoic acid has been a focal point of recent investigations. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases. Its ability to modulate enzyme activity suggests potential applications in drug development targeting these conditions. Furthermore, its role as a precursor in peptide-based vaccines has been explored, highlighting its versatility in biomedical applications.

In conclusion, CAS No. 2148551-95-3 represents a multifaceted molecule with diverse applications across chemistry and biology. Its unique structure, functional groups, and synthetic accessibility make it an invaluable tool for researchers in various fields. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific discovery.